Cas no 1720-38-3 (deca-1,9-diyne)
Deca-1,9-diyne is a linear aliphatic diyne with the molecular formula C₁₀H₁₄, featuring terminal alkyne groups at the 1 and 9 positions. This compound is primarily utilized in organic synthesis and materials science due to its ability to participate in coupling reactions, such as Glaser or Hay couplings, to form conjugated polyynes or cyclic structures. Its rigid, linear geometry makes it a valuable building block for molecular wires, carbon-rich frameworks, and advanced polymers. Deca-1,9-diyne is also employed in click chemistry applications, particularly in copper-catalyzed azide-alkyne cycloadditions (CuAAC). The compound's high reactivity and versatility underscore its importance in research and industrial applications.
deca-1,9-diyne structure
Product Name:deca-1,9-diyne
CAS No:1720-38-3
MF:C10H14
MW:134.218163013458
MDL:MFCD00014926
CID:83909
PubChem ID:74400
Update Time:2025-05-21
deca-1,9-diyne Chemical and Physical Properties
Names and Identifiers
-
- 1,9-DECADIYNE
- Decadiyne
- deca-1,9-diyne
- NS00047729
- DTXSID4061913
- FT-0607063
- MFCD00014926
- Q27117282
- H6VZJ7LN6L
- BAA72038
- D89835
- AKOS006223687
- CHEBI:37823
- UNII-H6VZJ7LN6L
- EINECS 217-012-9
- D1326
- 1720-38-3
- ?1,9-DECADIYNE
- CS-0215756
- EN300-298553
- DTXCID3035503
- SY048517
-
- MDL： MFCD00014926
- Inchi： 1S/C10H14/c1-3-5-7-9-10-8-6-4-2/h1-2H,5-10H2
- InChI Key： ILVDYAGPHFWNQI-UHFFFAOYSA-N
- SMILES： C(CCC#C)CCCC#C
- BRN： 1734594
Computed Properties
- Exact Mass: 134.11000
- Monoisotopic Mass: 134.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: Liquid
- Density: 0.822
- Melting Point: -6.35°C (estimate)
- Boiling Point: 72°C/13mmHg(lit.)
- Flash Point: 60°C
- Refractive Index: 1.449-1.453
- Water Partition Coefficient: Insoluble in water.
- PSA: 0.00000
- LogP: 2.59340
- Solubility: Not determined
deca-1,9-diyne Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H227-H304
- Warning Statement： P210-P280-P301+P310+P331-P370+P378-P403+P235-P405-P501
- Hazardous Material transportation number：1993
- Hazard Category Code： 10
- Safety Instruction： S16
- HazardClass：3
- PackingGroup：III
- TSCA：Yes
- Risk Phrases：R10
- Packing Group：III
- Safety Term：3
- Packing Group：III
- Hazard Level：3
- Storage Condition：Flammable area
deca-1,9-diyne Customs Data
- HS CODE：2901299090
- Customs Data：
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
deca-1,9-diyne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009117-5ml |
1,9-Decadiyne |
1720-38-3 | 99% | 5ml |
￡92.00 | 2022-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A13834-5g |
1,9-Decadiyne, 97% |
1720-38-3 | 97% | 5g |
￥1114.00 | 2023-04-13 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A13834-25g |
1,9-Decadiyne, 97% |
1720-38-3 | 97% | 25g |
￥4412.00 | 2023-04-13 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A13834-100g |
1,9-Decadiyne, 97% |
1720-38-3 | 97% | 100g |
￥14105.00 | 2023-04-13 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X76755-1ml |
1,9-DECADIYNE |
1720-38-3 | 98% | 1ml |
¥248.0 | 2023-09-05 | |
| abcr | AB109602-5 g |
1,9-Decadiyne, 97%; . |
1720-38-3 | 97% | 5 g |
€89.60 | 2023-07-20 | |
| abcr | AB109602-25 g |
1,9-Decadiyne, 97%; . |
1720-38-3 | 97% | 25 g |
€272.00 | 2023-07-20 | |
| abcr | AB109602-100 g |
1,9-Decadiyne, 97%; . |
1720-38-3 | 97% | 100g |
€737.00 | 2021-09-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D870858-5ml |
1,9-Decadiyne |
1720-38-3 | 98% | 5ml |
398.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | SK421-1ml |
deca-1,9-diyne |
1720-38-3 | 98.0%(GC) | 1ml |
￥229.0 | 2022-05-30 |
deca-1,9-diyne Related Literature
-
J?drzej Walkowiak,Jakub Szyling,Adrian Franczyk,Rebecca L. Melen Chem. Soc. Rev. 2022 51 869
-
Adrian Bradley,William B. Motherwell,Feroze Ujjainwalla Chem. Commun. 1999 917
-
3. C–H?π interactions in the low-temperature crystal structures of α,ω-unsaturated linear hydrocarbonsAndrew D. Bond Chem. Commun. 2002 1664
-
Merlin Cotessat,Dimitri Flachard,Daniil Nosov,Elena I. Lozinskaya,Denis O. Ponkratov,Daniel F. Schmidt,Eric Drockenmuller,Alexander S. Shaplov New J. Chem. 2021 45 53
-
5. 579. Poly-cyclotrimerisation of alkadiynes and cycloalkadiynes on complex metal catalystsA. J. Hubert,Johannes Dale J. Chem. Soc. 1965 3160
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